Cas no 2172977-17-0 (2-[2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]-4-methyl-thiazole)

• Product Name: 2-[2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]-4-methyl-thiazole
• CAS No: 2172977-17-0
• MF: C₁₄H₁₁F₂N₃OS
• MW: 307.31844830513
• CID: 5271688
• Update Time: 2025-05-24

2-[2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]-4-methyl-thiazole Chemical and Physical Properties

Names and Identifiers

• Quinoxaline, 2-(difluoromethoxy)-7-methyl-5-(4-methyl-2-thiazolyl)-
• 2-[2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]-4-methyl-thiazole

• Inchi： 1S/C14H11F2N3OS/c1-7-3-9(13-18-8(2)6-21-13)12-10(4-7)19-11(5-17-12)20-14(15)16/h3-6,14H,1-2H3
• InChI Key： WXNNATVJGMDOEG-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C3=NC(C)=CS3)C=C(C)C=2)N=CC=1OC(F)F

Additional information on 2-[2-(difluoromethoxy)-7-methyl-quinoxalin-5-yl]-4-methyl-thiazole

Introduction to 2-[2-(difluoromethoxy-7-methyl-quinoxalin-5-yl)]-4-methyl-thiazole (CAS No. 2172977-17-0)

2-[2-(difluoromethoxy-7-methyl-quinoxalin-5-yl)]-4-methyl-thiazole, identified by its CAS number 2172977-17-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit a unique combination of structural features, making it a promising candidate for further exploration in drug discovery and development. The presence of both difluoromethoxy and methyl-thiazole moieties in its molecular framework suggests potential biological activities that are currently under investigation.

The difluoromethoxy group is a well-known pharmacophore that enhances the metabolic stability and lipophilicity of molecules, which are critical factors in drug design. Its incorporation into the quinoxaline core of this compound may contribute to improved pharmacokinetic properties, thereby increasing the likelihood of successful therapeutic outcomes. On the other hand, the methyl-thiazole moiety is known for its role in various biological processes, including antimicrobial and anti-inflammatory activities. The synergistic effect of these functional groups makes 2-[2-(difluoromethoxy-7-methyl-quinoxalin-5-yl)]-4-methyl-thiazole an intriguing subject for further study.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Quinoxaline derivatives have been extensively studied due to their diverse biological activities, which include antitumor, antiviral, and anti-inflammatory properties. The specific structure of 2-[2-(difluoromethoxy-7-methyl-quinoxalin-5-yl)]-4-methyl-thiazole positions it as a potential lead compound for the development of new drugs targeting various diseases.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed cyclizations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of innovative approaches in modern drug discovery.

The pharmacological profile of 2-[2-(difluoromethoxy-7-methyl-quinoxalin-5-yl)]-4-methyl-thiazole has been preliminarily assessed through in vitro studies. Initial experiments suggest that this compound exhibits promising activity against certain cancer cell lines, indicating its potential as an anticancer agent. Additionally, preliminary data indicate that it may interact with specific biological targets involved in inflammation and immune response, suggesting therapeutic applications in chronic inflammatory diseases.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding interactions of this compound with biological targets. By leveraging high-throughput virtual screening and molecular dynamics simulations, researchers have gained valuable insights into its mechanism of action. These computational studies have guided experimental efforts and have helped identify key structural features that contribute to its biological activity.

In conclusion, 2-[2-(difluoromethoxy-7-methyl-quinoxalin-5-yl)]-4-methyl-thiazole represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of its pharmacological properties continues to grow, this compound holds great potential for contributing to the development of novel therapeutic agents that address unmet medical needs.